Cas no 1594471-58-5 (2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol
• CAS No: 1594471-58-5
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 4607318
• Update Time: 2025-05-24

2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol
• 1H-1,2,3-Triazole-5-ethanol, 1-methyl-

• Inchi： 1S/C5H9N3O/c1-8-5(2-3-9)4-6-7-8/h4,9H,2-3H2,1H3
• InChI Key： LFRCHXXTPDBTLI-UHFFFAOYSA-N
• SMILES： N1(C)C(CCO)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol

Introduction to 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS No. 1594471-58-5)

2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol, also known by its CAS number 1594471-58-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and reactivity in a wide range of chemical reactions.

The chemical structure of 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol consists of a 1,2,3-triazole ring substituted with a methyl group at the 1-position and an ethan-1-ol moiety at the 5-position. The presence of the hydroxyl group imparts polarity and reactivity to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent research has highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The triazole ring's stability and the hydroxyl group's reactivity contribute to the compound's ability to form stable covalent bonds with viral enzymes, thereby inhibiting their function.

Beyond its medicinal applications, 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol has also found use in materials science. The triazole moiety is known for its excellent thermal stability and resistance to degradation, making it suitable for applications in polymer science and surface chemistry. A recent study in Advanced Materials demonstrated that incorporating this compound into polymer matrices significantly enhanced their mechanical properties and thermal stability. The hydroxyl group can also participate in hydrogen bonding interactions, further improving the material's performance.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol is typically achieved through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is part of the click chemistry family. This reaction is highly efficient and selective, producing the desired product with high yields and minimal side products. The versatility of this synthetic route allows for easy modification of the compound by introducing various functional groups at different positions on the triazole ring or the ethanolic side chain.

In terms of safety and handling, 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

To summarize, 2-(1-methyl-1H-1,2,3-triazol-5-y l)ethan - 0 l (CAS No. 0 ) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development in these fields. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.